Cas no 101336-64-5 (Pyrimidine,1-[(6-chloro-3-pyridinyl)methyl]hexahydro-2-(nitromethylene)-)

• Product Name: Pyrimidine,1-[(6-chloro-3-pyridinyl)methyl]hexahydro-2-(nitromethylene)-
• CAS No: 101336-64-5
• MF: C₁₁H₁₃ClN₄O₂
• MW: 268.69952082634
• CID: 135004
• PubChem ID: 16740272
• Update Time: 2025-04-19

Pyrimidine,1-[(6-chloro-3-pyridinyl)methyl]hexahydro-2-(nitromethylene)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,1-[(6-chloro-3-pyridinyl)methyl]hexahydro-2-(nitromethylene)-
• 1-[(6-Chloro-3-pyridinyl)methyl]hexahydro-2-(nitromethylene)pyrimidine
• SCHEMBL888465
• DTXSID401154600
• 101336-64-5

• Inchi： 1S/C11H13ClN4O2/c12-10-3-2-9(6-14-10)7-15-5-1-4-13-11(15)8-16(17)18/h2-3,6,8,13H,1,4-5,7H2
• InChI Key： GEOWRBWWMXCKFQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CN1C(=C[N+](=O)[O-])NCCC1

Computed Properties

• Exact Mass: 268.07289
• Monoisotopic Mass: 268.0727034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 74Ų

Experimental Properties

• PSA: 71.3

Pyrimidine,1-[(6-chloro-3-pyridinyl)methyl]hexahydro-2-(nitromethylene)- Security Information

• Hazardous Material Identification：